But-3-enoyl Chloride

• IUPAC Name: but-3-enoyl chloride
• InChI: InChI=1S/C4H5ClO/c1-2-3-4(5)6/h2H,1,3H2
• InChI Key: OKOSPWNNXVDXKZ-UHFFFAOYSA-N
• Canonical SMILES: C=CCC(=O)Cl
• Molecular Formula: C4H5ClO
• DSSTOX Substance ID: DTXSID10450310
• Molecular Weight: 104.53 g/mol
• CAS No.: 1470-91-3

Description

But-3-enoyl chloride, also known as 3-butenoyl chloride, is an organic compound with the molecular formula C4H5ClO. It is a colorless to yellow liquid that is primarily used as an intermediate in organic synthesis. The compound is characterized by the presence of a carbon-carbon double bond and an acyl chloride functional group, making it a versatile reagent in various chemical reactions.

Scientific Research Applications

But-3-enoyl chloride has several applications in scientific research, including:

Organic Synthesis: It serves as a building block for the synthesis of complex organic molecules, including pharmaceuticals and agrochemicals.

Material Science: The compound is used in the preparation of polymers and copolymers with specific properties for industrial applications.

Biological Studies: It is employed in the synthesis of biologically active compounds for research in medicinal chemistry and biochemistry.

Chemical Engineering: The compound is used in the development of new chemical processes and materials with enhanced performance characteristics.

Safety and Hazards

But-3-enoyl Chloride is classified as a dangerous substance. It has hazard statements EUH014, H225, and H314. This means it can cause severe skin burns and eye damage, and it’s highly flammable. Therefore, it should be handled with care, and appropriate safety measures should be taken.

Mechanism of Action

Target of Action

The primary target of But-3-enoyl Chloride is enoyl- (acyl-carrier protein) (ACP) reductase , which is ubiquitously distributed in bacteria, fungi, and various plants . This enzyme catalyzes the last step in each cycle of fatty acid elongation in the type II fatty acid synthase systems .

Mode of Action

this compound exerts its effect by inhibiting the activity of enoyl- (acyl-carrier protein) (ACP) reductase . This interruption of cell membrane synthesis leads to bacterial growth inhibition .

Biochemical Pathways

The affected biochemical pathway is the fatty acid synthesis pathway . By inhibiting enoyl- (acyl-carrier protein) (ACP) reductase, this compound disrupts the elongation of fatty acids, which is a crucial process for the synthesis of cell membranes .

Result of Action

The primary result of this compound’s action is the inhibition of bacterial growth . By interrupting the synthesis of cell membranes, it prevents bacteria from growing and proliferating .

Preparation Methods

Synthetic Routes and Reaction Conditions: But-3-enoyl chloride can be synthesized through several methods. One common approach involves the reaction of but-3-enoic acid with thionyl chloride (SOCl2) or oxalyl chloride ((COCl)2). The reaction typically proceeds under reflux conditions, and the resulting product is purified by distillation.

Industrial Production Methods: In an industrial setting, this compound is produced using similar methods but on a larger scale. The process involves the continuous addition of but-3-enoic acid to a reactor containing thionyl chloride or oxalyl chloride, followed by distillation to separate the desired product from by-products and unreacted starting materials.

Chemical Reactions Analysis

Types of Reactions: But-3-enoyl chloride undergoes various types of chemical reactions, including:

Nucleophilic Substitution: The acyl chloride group is highly reactive towards nucleophiles, leading to the formation of esters, amides, and other derivatives.

Addition Reactions: The carbon-carbon double bond can participate in addition reactions, such as hydrogenation and halogenation.

Polymerization: The compound can undergo polymerization reactions to form poly(this compound) and related polymers.

Common Reagents and Conditions:

Nucleophilic Substitution: Reagents such as alcohols, amines, and water are commonly used under mild to moderate conditions.

Addition Reactions: Catalysts like palladium on carbon (Pd/C) for hydrogenation or halogens for halogenation are employed.

Polymerization: Initiators such as radical initiators or catalysts are used under controlled conditions.

Major Products Formed:

Esters and Amides: Formed through nucleophilic substitution with alcohols and amines, respectively.

Halogenated Compounds: Formed through addition reactions with halogens.

Polymers: Formed through polymerization reactions.

Comparison with Similar Compounds

Acetyl Chloride (CH3COCl): Similar in reactivity but lacks the carbon-carbon double bond.

Propionyl Chloride (C2H5COCl): Similar in reactivity but has a different alkyl chain length.

Crotonyl Chloride (C4H7ClO): Similar in structure but has a different position of the double bond.

Uniqueness: But-3-enoyl chloride is unique due to the presence of both an acyl chloride group and a carbon-carbon double bond. This combination of functional groups allows for a wide range of chemical reactions and applications, making it a valuable intermediate in organic synthesis and material science.

Customer Q & A

Q1: What is a notable catalytic application of but-3-enoyl chloride, and how does the reaction proceed?

A1: this compound is a key intermediate in the palladium-catalyzed carbonylation of allyl chloride to synthesize this compound itself. [] This reaction involves a multi-step mechanism where [π-C3H5PdCl]2 reacts with carbon monoxide to form a palladium complex with this compound as a ligand. Subsequent reductive elimination releases the final product, this compound, regenerating the palladium catalyst. [] You can find the proposed reaction mechanism and associated rate constants within the research. []

Q2: Can other catalysts be used for the carbonylation of allylic halides?

A2: Yes, besides palladium catalysts, triethylphosphine complexes of rhodium can also catalyze the carbonylation of allylic halides like allyl chloride, bromide, and iodide. [] This reaction, conducted in ethanol, primarily yields ethyl but-3-enoate, with some ethyl prop-2-enoate formed as a byproduct. []

Q3: Are there any structural analogs of this compound explored in the provided research?

A3: Yes, the research explores the synthesis of various compounds containing the but-3-enoyl group. These include mono- and 1,1′-bis(3,4,4-trichlorobut-3-enoyl)-ferrocenes, 3,4,4-trichlorobut-3-enoylcymantrene, 3,4-dibromo-3,4,4-trichloro-1-phenylbutan-1-one, and 2-bromo-3,4,4-trichlorobut-3-enoates. [, , ] These studies showcase the versatility of this compound as a building block for synthesizing more complex molecules.